Cas no 1805152-42-4 (4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline
• CAS No: 1805152-42-4
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4977402
• Update Time: 2025-05-20

4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF4NO/c8-6-4(9)1-3(13)2-5(6)14-7(10,11)12/h1-2H,13H2
• InChI Key： ISKYSXHQHHVUQE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline

Introduction to 4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline (CAS No. 1805152-42-4) in Modern Chemical Research

4-Bromo-3-fluoro-5-(trifluoromethoxy)aniline, identified by the CAS number 1805152-42-4, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound, featuring a bromine substituent at the 4-position, a fluorine atom at the 3-position, and a trifluoromethoxy group at the 5-position, exhibits unique electronic and steric characteristics that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline contributes to its reactivity and functionality, making it a building block for various heterocyclic compounds. The presence of multiple electronegative fluorine atoms enhances its interaction with biological targets, which is particularly relevant in drug design. Recent studies have highlighted its potential in developing novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

In the realm of medicinal chemistry, 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline has been utilized in the synthesis of kinase inhibitors, which are critical in oncology research. The fluorine atoms at the 3-position and 5-position play a pivotal role in modulating binding affinity to protein targets, improving pharmacokinetic profiles. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The bromine atom further allows for subsequent modifications via cross-coupling reactions, enabling the construction of more complex molecular architectures.

Agrochemical applications of 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline are also emerging as an area of interest. Its structural motifs are found in several herbicides and fungicides that exhibit high efficacy against resistant weed species. The trifluoromethoxy group, in particular, contributes to the lipophilicity and metabolic stability of agrochemical formulations, enhancing their field performance. Researchers are exploring its derivatives as candidates for next-generation crop protection agents that offer improved selectivity and environmental safety.

The synthesis of 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline typically involves multi-step organic transformations starting from readily available aromatic precursors. Key steps include halogenation, fluorination, and methoxylation reactions, often employing transition metal catalysts to achieve high yields and selectivity. Advances in flow chemistry have further optimized these processes, reducing reaction times and improving scalability. Such innovations are crucial for industrial applications where cost efficiency and sustainability are paramount.

From a computational chemistry perspective, the electronic properties of 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies reveal insights into its reactivity patterns and interactions with biological molecules. The calculated binding affinities and molecular dynamics simulations have guided medicinal chemists in designing more potent analogs with improved pharmacological properties.

The role of fluorinated aromatic amines like 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline in material science is another emerging frontier. Their unique electronic properties make them suitable candidates for organic semiconductors and liquid crystal displays (LCDs). Researchers are investigating how subtle modifications to the substituent pattern can tailor optoelectronic characteristics for advanced technological applications.

Ethical considerations in chemical research must always be upheld when handling compounds like 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline. Ensuring proper handling protocols, waste management, and environmental impact assessments are essential to promote sustainable practices. Collaborative efforts between academia and industry can drive innovation while maintaining high ethical standards.

In conclusion, 4-bromo-3-fluoro-5-(trifluoromethoxy)aniline (CAS No. 1805152-42-4) represents a cornerstone compound in modern chemical research with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features continue to inspire new synthetic strategies and functional materials, underscoring its importance as a research tool.